Cas no 921836-59-1 (2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide)

• Product Name: 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide
• CAS No: 921836-59-1
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6293645
• PubChem ID: 40805052
• Update Time: 2025-07-27

2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide
• AKOS024632075
• F2256-0250
• 2-methyl-N-(2-oxoindolin-5-yl)propane-1-sulfonamide
• 921836-59-1
• 2-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)propane-1-sulfonamide

• Inchi： 1S/C12H16N2O3S/c1-8(2)7-18(16,17)14-10-3-4-11-9(5-10)6-12(15)13-11/h3-5,8,14H,6-7H2,1-2H3,(H,13,15)
• InChI Key： AORRJYJHSPQVBE-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(NC1C=CC2=C(C=1)CC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide

Introduction to 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide (CAS No. 921836-59-1) in Modern Chemical and Pharmaceutical Research

2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide, identified by the CAS number 921836-59-1, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a substituted indole moiety, which is a common pharmacophore in medicinal chemistry, particularly in the development of drugs targeting neurological and inflammatory disorders.

The significance of 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide lies in its unique chemical properties and its potential applications in drug discovery. The presence of a sulfonamide group at the N-position enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. Moreover, the indole ring system contributes to its interaction with various biological targets, including enzymes and receptors involved in disease pathways.

In recent years, there has been a surge in research focused on indole derivatives due to their remarkable pharmacological effects. Studies have demonstrated that indole-based compounds can modulate multiple signaling pathways, making them promising candidates for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The specific substitution pattern in 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide is designed to optimize its binding affinity to target proteins while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential role in modulating inflammation-related pathways. Inflammatory processes are central to the pathogenesis of numerous chronic diseases, and sulfonamides have been extensively studied for their anti-inflammatory properties. The structural features of 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide suggest that it may interfere with key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby offering a novel therapeutic approach.

Furthermore, the compound’s ability to cross the blood-brain barrier has opened up avenues for treating central nervous system (CNS) disorders. The indole scaffold is known to interact with neurotransmitter systems, and modifications at the 5-position of the indole ring can enhance CNS penetration. This characteristic makes 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide a particularly interesting candidate for developing treatments against neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease.

Recent preclinical studies have highlighted the compound’s efficacy in animal models of inflammation and neurodegeneration. These studies have shown that 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide can significantly reduce inflammatory markers and delay disease progression in models of arthritis and Alzheimer’s disease. The molecular mechanisms underlying these effects are believed to involve interactions with nuclear factor kappa B (NFκB), a transcription factor central to inflammatory responses.

The synthesis of 2-methyl-N-(2 oxo - 23 hydro - 11 H indol - 55 yl ) propane - 11 sulfonamide (CAS No. 92 1836 - 59 - 11 ) presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Key synthetic steps include multi-step organic transformations involving condensation reactions, cyclization processes, and sulfonation techniques. These synthetic strategies ensure that the final product retains its desired chemical properties for downstream applications.

In terms of pharmaceutical development, CAS No92183659 11 is being evaluated for its potential as an investigational drug candidate. Its unique structure suggests multiple mechanisms of action, which could be exploited for treating a wide range of diseases. Early-phase clinical trials are planned to assess its safety profile and pharmacokinetic properties in human subjects. These trials will provide critical data on dosing regimens and potential side effects before broader therapeutic applications can be considered.

The role of computational chemistry has been instrumental in understanding the behavior of CAS No92183659 11 at both molecular and cellular levels. Molecular docking studies have revealed that this compound can bind effectively to target proteins with high affinity. Additionally, quantum mechanical calculations have helped elucidate its electronic structure and reactivity patterns, providing insights into how it interacts with biological systems.

The growing interest in natural product-inspired drug design has also influenced research on compounds like CAS No92183659 11 . Indole derivatives are abundant in nature and have been a rich source of bioactive molecules. By leveraging natural product scaffolds while introducing synthetic modifications,CAS No92183659 11 exemplifies how structure-based drug design can lead to novel therapeutics with improved efficacy.

The regulatory landscape for new drug candidates like CAS No92183659 11 is complex but well-established . Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use . Researchers must navigate stringent guidelines set forth by agencies such as the U.S Food & Drug Administration (FDA) , European Medicines Agency (EMA) ,and others . Despite these challenges ,the potential therapeutic benefits make continued research on this compound worthwhile .

In conclusion,CAS No92183659 11 represents an exciting advancement in pharmaceutical chemistry with significant implications for treating inflammation-related diseases . Its unique structural features ,combined with promising preclinical results ,position it as a compelling candidate for further development . As research progresses ,we can expect more insights into its mechanism(s)of action ,which will ultimately determine its place among future therapeutics . For now,CAS No92183659 11 stands as a testament to innovation within medicinal chemistry—a field driven by curiosity ,dedication ,and hope for improving human health worldwide .